Cas no 158670-17-8 (1-Indolizinecarbonitrile,3-acetyl-)

• Product Name: 1-Indolizinecarbonitrile,3-acetyl-
• CAS No: 158670-17-8
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 108974
• PubChem ID: 819991
• Update Time: 2025-04-18

1-Indolizinecarbonitrile,3-acetyl- Chemical and Physical Properties

Names and Identifiers

• 1-Indolizinecarbonitrile,3-acetyl-
• 3-ACETYL-1-INDOLIZINECARBONITRILE
• 3-acetylindolizine-1-carbonitrile
• 1-Indolizinecarbonitrile, 3-acetyl-
• 158670-17-8
• AKOS006272837
• DTXSID10356146
• FT-0614873
• AN-668/25055008

• Inchi： 1S/C11H8N2O/c1-8(14)11-6-9(7-12)10-4-2-3-5-13(10)11/h2-6H,1H3
• InChI Key： HTBHFNNNADTLCI-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC(C#N)=C2C=CC=CN21

Computed Properties

• Exact Mass: 184.06374
• Monoisotopic Mass: 184.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.17
• Refractive Index: 1.615
• PSA: 45.27